Cas no 2309474-28-8 (Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate
• CAS No: 2309474-28-8
• MF: C₇H₆BrF₂NO₃
• MW: 270.028248310089
• CID: 5520886
• PubChem ID: 138991126
• Update Time: 2025-08-05

Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-bromo-4-(difluoromethyl)-, ethyl ester
• Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate
• 2309474-28-8
• ethyl 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
• JXOJPFVKGPASEK-UHFFFAOYSA-N
• G73290
• EN300-6751031
• Ethyl2-bromo-4-(difluoromethyl)oxazole-5-carboxylate
• SCHEMBL21179341
• ethyl2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate

• Inchi： 1S/C7H6BrF2NO3/c1-2-13-6(12)4-3(5(9)10)11-7(8)14-4/h5H,2H2,1H3
• InChI Key： JXOJPFVKGPASEK-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C(F)F)N=C1Br

Computed Properties

• Exact Mass: 268.94991g/mol
• Monoisotopic Mass: 268.94991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate

Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate (CAS No. 2309474-28-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate, identified by its CAS number 2309474-28-8, represents a significant compound in the realm of pharmaceutical chemistry. This oxazole derivative, characterized by its bromo and difluoromethyl substituents, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various biologically active molecules.

The structural motif of Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate positions it as a valuable building block for medicinal chemists. The presence of both bromine and difluoromethyl groups offers distinct reactivity patterns, enabling diverse synthetic pathways. These functional groups are particularly advantageous in constructing complex scaffolds that mimic natural products or target specific biological pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules targeting neurological disorders, cancer, and infectious diseases. The oxazole core, a heterocyclic structure known for its stability and bioactivity, is frequently incorporated into drug candidates. Among these, Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate has been employed in the synthesis of compounds exhibiting potential therapeutic effects.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the reactivity of Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate to design novel inhibitors that disrupt aberrant signaling networks. For instance, modifications to the oxazole ring have led to the discovery of compounds that selectively inhibit specific kinases while minimizing off-target effects.

The difluoromethyl group, a common pharmacophore in drug discovery, enhances metabolic stability and binding affinity. Its incorporation into drug candidates often improves pharmacokinetic properties, making it an attractive feature for medicinal chemists. In the context of Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate, this group contributes to the compound's potential as a precursor for next-generation therapeutics.

Furthermore, the bromine substituent provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds and have been widely used in the synthesis of complex organic molecules. By utilizing Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate as a starting material, chemists can readily access a diverse array of derivatives with tailored biological activities.

Recent studies have highlighted the role of oxazole derivatives in antimicrobial and antiviral applications. The structural rigidity provided by the oxazole ring facilitates interactions with biological targets, making it an ideal scaffold for drug design. For example, derivatives of Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate have been investigated for their potential to inhibit bacterial enzymes involved in DNA replication and transcription.

The versatility of this compound is further underscored by its use in material science applications beyond pharmaceuticals. Oxazole derivatives exhibit unique electronic properties due to their conjugated systems, making them suitable for use in organic electronics and optoelectronic devices. Researchers have explored the incorporation of these motifs into polymers and small molecules that function as light-emitting diodes (LEDs) or organic photovoltaics (OPVs).

In conclusion, Ethyl 2-bromo-4-(difluoromethyl)oxazole-5-carboxylate (CAS No. 2309474-28-8) stands out as a multifaceted intermediate with broad utility across multiple disciplines. Its structural features enable diverse synthetic strategies, making it indispensable for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is poised to grow.